Cas no 1602097-34-6 (Cyclobutane, [1-(chloromethyl)butyl]-)

• Product Name: Cyclobutane, [1-(chloromethyl)butyl]-
• CAS No: 1602097-34-6
• MF: C₉H₁₇Cl
• MW: 160.684282064438
• CID: 5283395
• Update Time: 2025-05-21

Cyclobutane, [1-(chloromethyl)butyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclobutane, [1-(chloromethyl)butyl]-

• Inchi： 1S/C9H17Cl/c1-2-4-9(7-10)8-5-3-6-8/h8-9H,2-7H2,1H3
• InChI Key： TXJQDMFIOHQPLC-UHFFFAOYSA-N
• SMILES： C1(C(CCl)CCC)CCC1

Additional information on Cyclobutane, [1-(chloromethyl)butyl]-

Research Briefing on Cyclobutane, [1-(chloromethyl)butyl]- (CAS: 1602097-34-6) in Chemical Biology and Pharmaceutical Applications

Cyclobutane derivatives have garnered significant attention in recent years due to their unique structural properties and potential applications in drug discovery and chemical biology. Among these, the compound Cyclobutane, [1-(chloromethyl)butyl]- (CAS: 1602097-34-6) has emerged as a promising scaffold for medicinal chemistry applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have demonstrated that the strained cyclobutane ring system in 1602097-34-6 provides enhanced metabolic stability compared to larger ring systems, while maintaining sufficient conformational flexibility for target binding. The chloromethyl substituent at the 1-position offers a versatile handle for further chemical modifications, making this compound particularly valuable for structure-activity relationship (SAR) studies. A 2023 publication in the Journal of Medicinal Chemistry reported the successful use of this scaffold in developing novel kinase inhibitors with improved selectivity profiles.

The synthetic approaches to 1602097-34-6 have been refined in recent years, with several research groups reporting improved yields and stereoselectivity. A 2022 study in Organic Letters described a photochemical [2+2] cycloaddition method that achieves >90% yield with excellent diastereoselectivity. The development of these efficient synthetic routes has facilitated broader exploration of this compound's pharmaceutical potential.

In terms of biological activity, preliminary studies suggest that derivatives of 1602097-34-6 show promising activity against several therapeutic targets. A 2023 patent application disclosed a series of compounds based on this scaffold that demonstrate nanomolar inhibition of protein-protein interactions involved in oncology pathways. The chloromethyl group appears to play a crucial role in covalent binding to cysteine residues, offering a potential mechanism for sustained target engagement.

The compound's physicochemical properties have been extensively characterized in recent computational studies. Molecular dynamics simulations reveal that the cyclobutane ring induces specific conformational preferences that may contribute to target selectivity. These findings, published in a 2023 issue of Journal of Chemical Information and Modeling, provide valuable insights for rational drug design using this scaffold.

Current research directions include exploring the compound's potential in targeted protein degradation (PROTACs) and as a building block for fragment-based drug discovery. A recent collaboration between academic and industrial researchers reported promising results using 1602097-34-6 as a warhead in covalent PROTACs, demonstrating selective degradation of challenging drug targets.

Safety and ADME (Absorption, Distribution, Metabolism, and Excretion) profiling of 1602097-34-6 derivatives is ongoing, with preliminary data suggesting favorable pharmacokinetic properties. The compound's relatively low molecular weight and balanced lipophilicity make it particularly attractive for central nervous system (CNS) drug development, as noted in a 2023 review in ACS Chemical Neuroscience.

In conclusion, Cyclobutane, [1-(chloromethyl)butyl]- (1602097-34-6) represents a versatile and pharmacologically promising scaffold with multiple potential applications in drug discovery. Continued research into its synthetic accessibility, biological activity, and therapeutic potential is warranted, particularly in the areas of covalent drug discovery and targeted protein degradation.